Cas no 2171749-23-6 (5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-1-methyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-1-methyl-1H-pyrazole-4-carboxylic acid
• CAS No: 2171749-23-6
• MF: C₂₆H₂₈N₄O₅
• MW: 476.524326324463
• CID: 6069118
• PubChem ID: 165573853
• Update Time: 2025-08-03

5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-1-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-1-methyl-1H-pyrazole-4-carboxylic acid
• 5-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-1-methyl-1H-pyrazole-4-carboxylic acid
• 2171749-23-6
• EN300-1564986

• Inchi： 1S/C26H28N4O5/c1-3-4-13-22(24(31)29-23-20(25(32)33)14-27-30(23)2)28-26(34)35-15-21-18-11-7-5-9-16(18)17-10-6-8-12-19(17)21/h5-12,14,21-22H,3-4,13,15H2,1-2H3,(H,28,34)(H,29,31)(H,32,33)
• InChI Key： MZRQVPUNBMZZSR-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC1=C(C(=O)O)C=NN1C)=O)CCCC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 476.20597001g/mol
• Monoisotopic Mass: 476.20597001g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 123Ų

Additional information on 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-1-methyl-1H-pyrazole-4-carboxylic acid

5-{2-[{(9H-fluoren-9-yl)methoxycarbonyl}amino]hexanamido}-1-methyl-1H-pyrazole-4-carboxylic acid (CAS No. 2171749-23-6)

The compound 5-{2-[{(9H-fluoren-9-yl)methoxycarbonyl}amino]hexanamido}-1-methyl-1H-pyrazole-4-carboxylic acid, identified by the CAS registry number CAS No. 2171749-23-6, is a highly specialized organic molecule with significant potential in the fields of chemical synthesis and biomedical research. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a hexanamide chain, and a substituted pyrazole ring. The integration of these functional groups makes it a versatile building block for advanced chemical constructions.

The Fmoc group, derived from 9-fluorenone, is a well-known protecting group in peptide synthesis. Its presence in this compound suggests its utility in the protection and activation of amino groups during peptide assembly. The hexanamide chain introduces flexibility and additional functionalization possibilities, while the pyrazole ring provides a platform for further chemical modifications. The methyl substitution on the pyrazole ring adds steric bulk, which can influence the compound's reactivity and stability.

Recent studies have highlighted the potential of this compound in the development of novel drug delivery systems. Researchers have explored its ability to serve as a linker in bioconjugate chemistry, facilitating the attachment of therapeutic agents to targeting molecules. The combination of the Fmoc group's protective properties and the pyrazole ring's reactivity has shown promise in enhancing the bioavailability and specificity of drug candidates.

In addition to its applications in drug delivery, this compound has been investigated for its role in click chemistry reactions. The pyrazole moiety can act as a scaffold for copper-catalyzed azide–alkyne cycloaddition (CuAAC) reactions, enabling the construction of complex molecular architectures with high efficiency. This property makes it an attractive candidate for use in modular synthesis strategies.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the preparation of the Fmoc derivative, coupling reactions to introduce the hexanamide chain, and selective substitution on the pyrazole ring. The optimization of reaction conditions has been a focus of recent research to improve yield and purity.

From an analytical standpoint, this compound has been thoroughly characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR). These analyses have confirmed its molecular structure and provided insights into its conformational properties. Computational studies have also been conducted to predict its electronic properties and potential interactions with biological systems.

In terms of stability and degradation pathways, this compound exhibits good thermal stability under controlled conditions. However, exposure to acidic or basic environments can lead to cleavage of the Fmoc group or hydrolysis of the amide bonds. Understanding these degradation mechanisms is crucial for optimizing its use in practical applications.

The integration of this compound into larger molecular frameworks has opened new avenues for materials science research. Its ability to form supramolecular assemblies through non-covalent interactions has been explored for applications in nanotechnology and sensor development. Furthermore, its fluorescent properties derived from the Fmoc group make it a candidate for use in imaging agents.

In conclusion, 5-{2-[{(9H-fluoren-9-yl)methoxycarbonyl}amino]hexanamido}-1-methyl-1H-pyrazole-4-carboxylic acid represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure, combined with advancements in synthetic methodology and analytical techniques, positions it as a valuable tool for researchers in chemistry, biology, and materials science.